Cas no 887202-43-9 (4-Fluoro-3-methoxy-2-nitrobenzonitrile)

4-Fluoro-3-methoxy-2-nitrobenzonitrile structure
887202-43-9 structure
Product Name:4-Fluoro-3-methoxy-2-nitrobenzonitrile
CAS No:887202-43-9
MF:C8H5FN2O3
MW:196.135305166245
CID:1033020
PubChem ID:7059262
Update Time:2025-04-20

4-Fluoro-3-methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-methoxy-2-nitrobenzonitrile
    • 887202-43-9
    • AKOS006286993
    • SS-5328
    • DTXSID50427602
    • DB-349227
    • MDL: MFCD06809821
    • Inchi: 1S/C8H5FN2O3/c1-14-8-6(9)3-2-5(4-10)7(8)11(12)13/h2-3H,1H3
    • InChI Key: VBAZEMZFBODSSC-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C#N)C(=C1OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.02842019g/mol
  • Monoisotopic Mass: 196.02842019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 78.8Ų

4-Fluoro-3-methoxy-2-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F079150-50mg
4-Fluoro-3-methoxy-2-nitrobenzonitrile
887202-43-9
50mg
$ 510.00 2022-06-05
TRC
F079150-100mg
4-Fluoro-3-methoxy-2-nitrobenzonitrile
887202-43-9
100mg
$ 850.00 2022-06-05
Alichem
A019096361-1g
4-Fluoro-3-methoxy-2-nitrobenzonitrile
887202-43-9 95%
1g
$634.28 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650124-1g
4-Fluoro-3-methoxy-2-nitrobenzonitrile
887202-43-9 98%
1g
¥6594.00 2024-04-26
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